ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(4-chlorophenyl)methyl]-1-(2-hydroxyethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C17H24ClNO3/c1-2-22-16(21)17(7-9-19(10-8-17)11-12-20)13-14-3-5-15(18)6-4-14/h3-6,20H,2,7-13H2,1H3
• InChI Key: BJGLWOAGSRJLKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CCO)CC2=CC=C(C=C2)Cl
• Molecular Formula: C17H24ClNO3
• Molecular Weight: 325.8 g/mol

Description

Ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate, also known as Cbz-pip-ETOH, is a chemical compound that has gained significant attention in scientific research. It is a piperidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate is not fully understood, but it is believed to act as a sigma-1 receptor agonist. The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes, including calcium signaling, protein folding, and neurotransmitter release. Activation of the sigma-1 receptor has been shown to have neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. In addition, ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate is its high potency and selectivity for the sigma-1 receptor. This makes it a useful tool compound for studying the role of the sigma-1 receptor in various cellular processes. However, one limitation of ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate is its low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions in the study of ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate. One area of research is the development of more potent and selective sigma-1 receptor agonists for therapeutic applications. Another area of research is the study of the role of the sigma-1 receptor in various cellular processes and disease states. Additionally, the development of new synthetic methods for ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate and related compounds may lead to the discovery of new sigma-1 receptor ligands with unique properties and therapeutic potential.
In conclusion, ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate is a promising compound with potential therapeutic applications in the treatment of depression, anxiety, and addiction. Its mechanism of action as a sigma-1 receptor agonist and its biochemical and physiological effects make it a useful tool compound for studying the role of the sigma-1 receptor in various cellular processes. However, further research is needed to fully understand the therapeutic potential and limitations of ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate.

Synthesis Methods

There are several methods for synthesizing ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate, including the reaction of 4-chlorobenzyl chloride with piperidine, followed by the reaction of the resulting product with ethyl 2-bromoacetate. Another method involves the reaction of 4-chlorobenzylamine with ethyl 4-piperidinecarboxylate, followed by the reaction of the resulting product with ethylene glycol. The synthesis of ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate is a multi-step process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.

Scientific Research Applications

Ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate has been studied in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have potential therapeutic applications in the treatment of depression, anxiety, and addiction. In addition, ethyl 4-(4-chlorobenzyl)-1-(2-hydroxyethyl)-4-piperidinecarboxylate has been used as a tool compound to study the role of the sigma-1 receptor in various cellular processes.